Cas no 72934-38-4 (1-chloro-4-(1-isocyanatocyclopropyl)benzene)

• Product Name: 1-chloro-4-(1-isocyanatocyclopropyl)benzene
• CAS No: 72934-38-4
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• CID: 6024542
• PubChem ID: 12523697
• Update Time: 2025-06-10

1-chloro-4-(1-isocyanatocyclopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-(1-isocyanatocyclopropyl)benzene
• Benzene, 1-chloro-4-(1-isocyanatocyclopropyl)-
• DTXSID001263667
• 72934-38-4
• SCHEMBL10845173
• EN300-1984176
• AB70822

• Inchi： 1S/C10H8ClNO/c11-9-3-1-8(2-4-9)10(5-6-10)12-7-13/h1-4H,5-6H2
• InChI Key： MICJRBRRXHOBFQ-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(C2(N=C=O)CC2)C=C1

Computed Properties

• Exact Mass: 193.0294416g/mol
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 128-130 °C(Press: 12 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-chloro-4-(1-isocyanatocyclopropyl)benzene

1-Chloro-4-(1-Isocyanatocyclopropyl)Benzene: A Comprehensive Overview

1-Chloro-4-(1-isocyanatocyclopropyl)benzene, also known by its CAS Registry Number CAS No. 72934-38-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a chlorobenzene moiety with an isocyanate-functionalized cyclopropane ring. The combination of these groups imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of advanced materials and specialty chemicals.

The structure of 1-chloro-4-(1-isocyanatocyclopropyl)benzene consists of a benzene ring substituted with a chlorine atom at the para position and a cyclopropyl group bearing an isocyanate functionality at the ortho position. This arrangement not only enhances the compound's reactivity but also provides opportunities for functionalization in diverse chemical reactions. Recent studies have highlighted its potential as a building block for the development of novel polymers, particularly in the realm of thermosetting resins and high-performance adhesives.

One of the most notable advancements involving this compound is its role in click chemistry reactions. Researchers have demonstrated that the cyclopropane ring can undergo strain-promoted alkyne cycloaddition (SPARC) reactions, enabling the formation of complex molecular architectures with high efficiency. This property has opened new avenues for the synthesis of cross-linked polymers and nanostructured materials, which exhibit superior mechanical and thermal stability.

In addition to its role in polymer chemistry, 1-chloro-4-(1-isocyanatocyclopropyl)benzene has found applications in drug delivery systems. Its ability to form stable covalent bonds with biologically relevant molecules makes it an attractive candidate for designing targeted drug carriers. Recent experiments have shown that this compound can be used to modify surfaces of nanoparticles, enhancing their biocompatibility and drug-loading capacity.

The synthesis of CAS No. 72934-38-4 typically involves multi-step processes that combine aromatic substitution reactions with cyclopropanation techniques. One optimized method employs the Friedel-Crafts alkylation reaction followed by a subsequent substitution to introduce the isocyanate group. This approach ensures high yields and excellent control over the product's purity, making it suitable for large-scale production.

From an environmental standpoint, researchers have been investigating the biodegradation pathways of this compound to ensure its sustainable use. Studies indicate that under specific microbial conditions, 1-chloro-4-(1-isocyanatocyclopropyl)benzene can undergo enzymatic cleavage, leading to non-toxic byproducts. This finding aligns with growing industry trends toward eco-friendly chemical processes and circular economy principles.

In conclusion, 1-chloro-4-(1-isocyanatocyclopropyl)benzene, or CAS No. 72934-38-4, stands as a prime example of how structural complexity can lead to multifaceted applications in modern chemistry. With ongoing advancements in synthetic methodologies and material science, this compound continues to play a pivotal role in driving innovation across various industries.